Cas no 59770-94-4 (alpha-Ethyl-4-isobutylbenzyl alcohol)

• Product Name: alpha-Ethyl-4-isobutylbenzyl alcohol
• CAS No: 59770-94-4
• MF: C₁₃H₂₀O
• MW: 192.297304153442
• MDL: MFCD11521248
• CID: 337329
• Update Time: 2023-08-03

alpha-Ethyl-4-isobutylbenzyl alcohol Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, a-ethyl-4-(2-methylpropyl)-
• 1-(4-iso-Butylphenyl)-1-propanol
• alpha-Ethyl-4-isobutylbenzyl alcohol

• MDL： MFCD11521248
• Inchi： 1S/C13H20O/c1-4-13(14)12-7-5-11(6-8-12)9-10(2)3/h5-8,10,13-14H,4,9H2,1-3H3
• InChI Key： BUXRLPFUABMDCB-UHFFFAOYSA-N
• SMILES： OC(CC)C1C=CC(=CC=1)CC(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 145
• Topological Polar Surface Area: 20.2